5-Butoxy-alpha-picoline

• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• IUPAC Name: 5-butoxy-2-methylpyridine
• InChI: InChI=1S/C10H15NO/c1-3-4-7-12-10-6-5-9(2)11-8-10/h5-6,8H,3-4,7H2,1-2H3
• InChI Key: RLFSZUPYKRYPTQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CN=C(C=C1)C

Description

5-Butoxy-alpha-picoline is a useful research compound. Its molecular formula is C10H15NO and its molecular weight is 165.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 11.0 g (0.10 mol) of 5-hydroxy-2-methylpyridine (commercially available), 13.8 g (0.10 mol) of n-butyl bromide and 6.00 g (0.04 mol) of anhydrous potassium carbonate with 100 ml of acetone was refluxed for 24 hours, the solvent was removed, 100 ml of water was added, and the mixture was extracted with chloroform. The chloroform layer was washed with water, dried over anhydrous sodium sulfate, and then concentrated under a reduced pressure. The residue was separated by silica gel column chromatography (ethyl acetate:hexane=1:4) to give 8.00 g of an oily product (yield 47.9%).